ethyl 4-(2-(2-(methylsulfonyl)-1H-benzo[d]imidazol-1-yl)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(2-methylsulfonylbenzimidazol-1-yl)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H22N4O5S/c1-3-26-17(23)20-10-8-19(9-11-20)15(22)12-21-14-7-5-4-6-13(14)18-16(21)27(2,24)25/h4-7H,3,8-12H2,1-2H3
• InChI Key: ZJBWXUDSNOFAMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN2C3=CC=CC=C3N=C2S(=O)(=O)C
• Molecular Formula: C17H22N4O5S
• Molecular Weight: 394.4 g/mol

Description

Synthesis Analysis

A novel series of benzimidazole derivatives wherein 4-(methylsulfonyl) phenyl pharmacophore attached via its C-2 position was designed and synthesized. These compounds were prepared via the reaction of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetyl chloride with selected substituted piperazines in the presence of a base. Structures of the new compounds were confirmed by NMR and MS spectral data and by elemental analyses.

Chemical Reactions Analysis

These compounds were evaluated in vitro as cyclooxygenase-1 (COX-1)/cyclooxygenase-2 (COX-2) inhibitors. Several compounds showed selective inhibition to the COX-2 isozyme. The results of the molecular docking studies are closely related to the results of the in vitro COX-2 inhibitory activities.

Scientific Research Applications

Synthesis and Biological Activity

• Antiviral Applications : A study focused on the synthesis of new 5-substituted piperazinyl-4-nitroimidazole derivatives aiming to develop non-nucleoside reverse transcriptase inhibitors for anti-HIV-1 and anti-HIV-2 activity. This research highlights the potential of related compounds in antiviral therapy (Al-Masoudi et al., 2007).

• Antimicrobial Applications : Another study reported the synthesis of bifunctional sulfonamide-amide derivatives, demonstrating significant in vitro antibacterial and antifungal activities. This study underscores the compound's role in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013).

• Antimycobacterial Activity : Research into imidazo[1,2-a]pyridine-3-carboxamide derivatives revealed compounds with considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, indicating potential use in tuberculosis treatment (Lv et al., 2017).

Synthesis Methodologies

• Sulfonamide Derivatives Synthesis : A method for synthesizing N-substituted derivatives of a specific compound showed moderate to high antibacterial activity, illustrating the compound's utility in creating effective antimicrobial agents (Khalid et al., 2016).

• Cardiac Electrophysiological Activity : The synthesis and evaluation of N-substituted imidazolylbenzamides for selective class III electrophysiological activity indicated potential applications in cardiac arrhythmia treatment (Morgan et al., 1990).

Chemical Synthesis and Characterization

• Benzimidazole Derivatives Synthesis : A study on the efficient catalysis of benzimidazole derivatives synthesis highlighted the compound's role in facilitating chemical reactions, contributing to advancements in synthetic chemistry (Khazaei et al., 2011).